Cas no 4379-03-7 (3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide)
4379-03-7 structure
Product Name:3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide
CAS No:4379-03-7
MF:C6H12O3S
MW:164.222681045532
CID:929182
PubChem ID:229583
Update Time:2025-04-19
3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide
- AR-1E8427; CTK4I7736; NSC23362; NCIOpen2_000961; NSC82166; 3,3,5-Trimethyl-[1,2]oxathiolan-2,2-dioxid; 3,3,5-trimethyl-[1,2]oxathiolane-2,2-dioxide; AC1Q6YUS; 3,3,5-Trimethyl-1,2-oxathiolane 2,2-dioxide; AC1L5HMG;
- NSC82166
- NSC 82166
- 4379-03-7
- NSC-23362
- 3,3,5-trimethyloxathiolane 2,2-dioxide
- NSC-82166
- NCIOpen2_000961
- NSC23362
- SCHEMBL4417245
- NSC-101355
- NSC101355
-
- Inchi: 1S/C6H12O3S/c1-5-4-6(2,3)10(7,8)9-5/h5H,4H2,1-3H3
- InChI Key: CWWSIJWEKCSVRO-UHFFFAOYSA-N
- SMILES: S1(C(C)(C)CC(C)O1)(=O)=O
Computed Properties
- Exact Mass: 164.05076
- Monoisotopic Mass: 164.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
- LogP: 1.98440
3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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